Cas no 6852-28-4 (1,1-(Ethylimino)dipropan-2-ol)

• Product Name: 1,1-(Ethylimino)dipropan-2-ol
• CAS No: 6852-28-4
• Molecular Formula: C₈H₁₉NO₂
• Molecular Weight: 161.24196
• CID: 506499
• PubChem ID: 110933

1,1-(Ethylimino)dipropan-2-ol Properties

Names and Identifiers

• 1,1-(Ethylimino)dipropan-2-ol
• 1,1'-(Ethylimino)dipropan-2-ol
• DTXSID50988187
• EINECS 229-946-4
• NS00045123
• EN300-7353969
• 1-[ethyl(2-hydroxypropyl)amino]propan-2-ol
• 1,1'-(Ethylazanediyl)di(propan-2-ol)
• 6852-28-4
• SCHEMBL167163

• InChIKey： QFPSWHHWTPBRCL-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H19NO2/c1-4-9(5-7(2)10)6-8(3)11/h7-8,10-11H,4-6H2,1-3H3
• SMILES： CCN(CC(C)O)CC(C)O

Computed Properties

• Exact Mass: 161.14167
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 161.142
• Heavy Atom Count: 11
• Complexity: 88.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7
• Refractive Index: 1.472
• Boiling Point: 265.3°C at 760 mmHg
• Flash Point: 118°C
• Density: 0.985

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines